Cas no 152584-46-8 (6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one)

• Product Name: 6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one
• CAS No: 152584-46-8
• MF: C₁₆H₂₄O₂Si
• MW: 276.44606590271
• CID: 2125270
• Update Time: 2025-05-24

6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one
• 1(2H)-Naphthalenone, 6-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-3,4-dihydro-

• Inchi： 1S/C16H24O2Si/c1-16(2,3)19(4,5)18-13-9-10-14-12(11-13)7-6-8-15(14)17/h9-11H,6-8H2,1-5H3
• InChI Key： VJNWIYUZSVECOL-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=C(O[Si](C(C)(C)C)(C)C)C=C2)CCC1

Additional information on 6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one

Professional Introduction to Compound with CAS No. 152584-46-8 and Product Name: 6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one

The compound with the CAS number 152584-46-8 and the product name 6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its versatile applications in synthetic methodologies and potential therapeutic uses. The presence of a tert-butyldimethylsilyloxy (TBS) group in its molecular structure enhances its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules.

Recent research has highlighted the importance of 6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one as a key building block in the development of novel pharmaceutical agents. Its structural motif, derived from dihydronaphthalene, offers a scaffold that can be modified to produce derivatives with specific biological activities. Studies have demonstrated its utility in the synthesis of heterocyclic compounds, which are widely recognized for their pharmacological properties. The TBS group serves as an effective protecting group, allowing for selective reactions at other positions in the molecule while maintaining overall structural integrity.

In the realm of medicinal chemistry, the compound has been explored for its potential role in addressing various therapeutic challenges. Researchers have leveraged its reactivity to develop new analogs with enhanced binding affinity to biological targets. For instance, modifications at the naphthalenone core have led to compounds with promising anti-inflammatory and antioxidant properties. The ability to functionalize the molecule at multiple sites provides chemists with a high degree of flexibility, enabling the design of molecules tailored to specific pharmacological needs.

The synthetic utility of 6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one extends beyond pharmaceutical applications. It has been employed in materials science, where its structural features contribute to the development of advanced polymers and organic electronic materials. The TBS group's stability under various reaction conditions makes it an ideal candidate for cross-coupling reactions, which are fundamental to constructing complex organic frameworks. This adaptability underscores its significance as a versatile chemical intermediate.

Advances in computational chemistry have further enhanced our understanding of this compound's reactivity and potential applications. Molecular modeling studies have provided insights into how different substituents influence its electronic properties and interactions with biological systems. These insights are crucial for optimizing synthetic routes and predicting the behavior of derived compounds in vitro and in vivo. The integration of experimental data with computational methods has enabled more efficient discovery processes, reducing trial-and-error approaches and accelerating the development of novel chemical entities.

The role of 6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one in drug discovery is further supported by its compatibility with modern synthetic techniques such as flow chemistry and microwave-assisted reactions. These methods enhance reaction efficiency and scalability, making it feasible to produce large quantities of intermediates for preclinical studies. The compound's stability under these conditions ensures that it remains a reliable choice for researchers aiming to streamline their synthetic workflows.

Future research directions may explore the use of 6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one in combination with emerging technologies such as biocatalysis and green chemistry principles. By incorporating sustainable practices into synthetic methodologies, scientists can reduce environmental impact while maintaining high yields and purity standards. The compound's adaptability makes it a promising candidate for these innovations, aligning with global efforts to promote sustainable chemical manufacturing.

In summary, 6-(tert-butyldimethylsilyloxy)-3,4-dihydronaphthalen-1(2H)-one represents a cornerstone in modern organic synthesis and pharmaceutical development. Its unique structural features and reactivity make it an invaluable tool for chemists working on complex molecular architectures. As research continues to uncover new applications and refine synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific knowledge and developing next-generation therapeutics.